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Compound of Interest

Compound Name: Diethyl meso-2,5-dibromoadipate
CAS No.: 54221-37-3; 869-10-3
Cat. No.: B2901774

Get Quote

. J

Part 1: Immediate Action Card (Emergency & Quick
Reference)
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CRITICAL PARAMETER DIRECTIVE

Diethyl meso-2,5-dibromoadipate (CAS: 869-10-

Chemical Identity 3)

CORROSIVE (Cat 1B).[1] Causes severe skin

burns and eye damage.[1][2]

Hazard Class

Solid Hazardous Waste (if pure) or Halogenated
Waste Stream ] o
Organic Solvent Waste (if dissolved).[1]

| fibilt Strong Oxidizers, Bases, Amines. Do NOT mix
ncompatibili
P Y with non-halogenated waste streams.[1]

Do not inhale dust.[1][2][3][4][5] Wear full PPE
Spill Response (Nitrile + Tyvek).[1][6] Sweep up carefully to

avoid dust generation.[1][2]

High-temperature incineration with off-gas

Disposal Method )
scrubbing (for HBr).[1]

Part 2: Chemical Profile & Hazard Identification[1][3]
[5]

To dispose of this compound safely, one must understand its reactive properties.[1] Diethyl
meso-2,5-dibromoadipate is an

-dihalogenated ester.[1] Its disposal is governed by two critical chemical features:

e High Bromine Content: Upon combustion, this compound releases Hydrogen Bromide (HBr)
gas.[1] Standard incinerators lacking acid gas scrubbers cannot handle this; it must be
routed to a facility equipped for halogenated waste.[1]

» Hydrolytic Instability: As an

-halo ester, it is susceptible to hydrolysis, particularly in basic conditions, potentially releasing
corrosive acid byproducts even before incineration.[1]

Physical & Chemical Properties Table
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Property Value Relevance to Disposal

Must be containerized as solid
Physical State Solid (White powder/crystals) waste unless already in
solution.[1][4]

Low melting point; store cool to
Melting Point 64-68 °C prevent fusing/caking in waste
drums.[1]

Waste containers must be
Corrosivity GHS Category 1B chemically resistant (HDPE
preferred over metal).[1]

If dissolved, segregates into
Solubility Soluble in DCM, Ethyl Acetate "Halogenated Solvent"

streams.[1]

Part 3: Pre-Disposal Preparation[1]

Expert Insight: The most common compliance failure with this compound is misclassification as
"General Organic Waste."[1] Because it contains bromine, it must be tagged as Halogenated.

[1]

Segregation Protocol

e Solid Waste: Collect in a dedicated wide-mouth jar labeled "Solid Hazardous Waste -
Halogenated."[1]

o Liquid Waste: If the material is in a reaction mixture (e.g., ATRP polymerization), it must go
into the Halogenated Solvent carboy (often red-tagged).[1]

» Prohibited Mixtures: Never mix with strong bases (e.g., NaOH, KOH) or amines in the waste
container.[1] The reaction can be exothermic and generate pressure.[1][6]

PPE Requirements

e Eyes: Chemical splash goggles (Face shield recommended for large quantities).[1]
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» Hands: Double-gloving is standard.[1][6] Inner: Latex/Nitrile.[1] Outer: Nitrile (min 5 mil).[1]

e Respiratory: If handling >10g of powder outside a fume hood, use an N95 or P100
particulate respirator.[1]

Part 4: Step-by-Step Disposal Protocols

Scenario A: Disposal of Pure Solid (Expired/Surplus
Reagent)

Use this protocol for solid reagent bottles or weighing boat residues.[1]

» Container Selection: Use a high-density polyethylene (HDPE) wide-mouth jar.[1] Do not use
metal cans due to the corrosive nature of the compound.[1]

e Transfer:
o Place the waste container inside a fume hood.[1][7]
o Transfer the solid using a plastic spatula.[1] Avoid creating dust.[1][2][3][4][5]

o Self-Validation: Wipe the spatula with a DCM-dampened tissue and place the tissue in the
solid waste container to ensure no residue remains on tools.[1]

e Labeling:
o Affix a hazardous waste tag immediately.[1][7]
o Constituents: Write "Diethyl meso-2,5-dibromoadipate”.
o Hazard Checkboxes: Check "Corrosive" and "Toxic".[1]

o Storage: Cap tightly. Store in the Satellite Accumulation Area (SAA) away from heat sources
until pickup.[1]

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
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Use this protocol if the compound is dissolved in solvents like Dichloromethane (DCM) or THF.
» Stream Identification: Confirm the solvent stream.[1]
o If solvent is DCM/Chloroform
Halogenated Waste.[1]
o If solvent is Acetone/Hexane

Still Halogenated Waste (due to the solute).[1]

o Rule: If the solute is halogenated, the entire mixture is treated as halogenated.[1]
e pH Check (Crucial):
o Dip a pH strip into the waste solution.[1]

o If pH < 4 (Acidic), neutralize carefully with Sodium Bicarbonate before adding to the main
carboy to prevent drum corrosion, unless your facility specifically accepts acidic organic
waste.[1]

o Transfer: Pour into the "Halogenated Waste" carboy using a funnel.

e Log Entry: Record the approximate mass of Diethyl meso-2,5-dibromoadipate added to
the carboy on the log sheet. This is vital for the incineration facility to calculate scrubber load.

[1]

Part 5: Visualizing the Decision Logic

The following diagram illustrates the critical decision nodes for disposing of Diethyl meso-2,5-
dibromoadipate to ensure regulatory compliance and safety.
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Waste Generation:
Diethyl meso-2,5-dibromoadipate

Physical State?

Pure Solid / Powder Dissolved in Solution

Solvent Type?

Y

Container: HDPE Wide-Mouth Jar
(NO Metal)

Acetone/Hexane

Contaminates Non-Halo Stream
Must treat as HALOGENATED

~

DCM/Chloroform

Add to HALOGENATED
Solvent Waste

Label: 'Corrosive' & Toxic'
List specific chemical name

Ship to Incinerator
(Requires Acid Scrubbing)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Diethyl meso-2,5-dibromoadipate waste streams.
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Part 6: Regulatory Compliance & Emergency
Response[1][5]
US EPA | RCRA Codes

While Diethyl meso-2,5-dibromoadipate is not explicitly P- or U-listed, it typically triggers the
following characteristic waste codes upon disposal:

e D002 (Corrosivity): If the waste is aqueous and pH

2, or liquid that corrodes steel.[1]

e Halogenated Organic Standards: Must be treated in accordance with 40 CFR 268 (Land
Disposal Restrictions), requiring incineration as the specified technology.[1]

Spill Management (Small Scale < 509)

e Evacuate: Clear the immediate area of personnel.

PPE Up: Wear goggles, lab coat, and double nitrile gloves.[1][6]

Contain: If solid, cover with a damp paper towel to prevent dust.[1] If liquid, use a spill pillow

or vermiculite.[1]

Clean: Scoop material into a waste container. Wash the area with soap and water.[1]

Report: Notify the Lab Safety Officer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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